Cas no 1428774-45-1 (PF-06459988)

• Product Name: PF-06459988
• CAS No: 1428774-45-1
• MF: C₁₉H₂₂ClN₇O₃
• MW: 431.876081943512
• MDL: MFCD28987462
• CID: 4599212
• PubChem ID: 329823819
• Update Time: 2025-07-22

PF-06459988 Chemical and Physical Properties

Names and Identifiers

• 1-[(3R,4R)-3-[[[5-Chloro-2-[(1-methyl-1H-pyrazol-4-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl]oxy]methyl]-4-methoxy-1-pyrrolidinyl]-2-propen-1-one
• PF-06459988
• 1-((3R,4R)-3-(((5-chloro-2-((1-methyl-1H-pyrazol-4-yl)amino)-7H-pyrrolo[2,3-d]pyrimidin-4-yl)oxy)methyl)-4-methoxypyrrolidin-1-yl)prop-2-en-1-one
• EOS-61635
• 1-((3R,4R)-3-(((5-chloro-1H-pyrazol-4-yl)amino)-7H-pyrrolo[2,3-d]pyrimidin-4-yl)oxy)methyl)-4-methoxypyrrolidin-1-yl)prop-2-en-1-one
• 2-Propen-1-one, 1-[(3R,4R)-3-[[[5-chloro-2-[(1-methyl-1H-pyrazol-4-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl]oxy]methyl]-4-methoxy-1-pyrrolidinyl]-
• PF-06459988 >=98% (HPLC)
• BDBM50159360
• 1-((3R,4R)-3-(((5-chloro-2-((1-methyl-1H-pyrazol-4-yl)amino)-7H-pyrrolo(2,3-d)pyrimidin-4-yl)oxy)methyl)-4-methoxypyrrolidin-1-yl)prop-2-en-1-one
• PF-06459988, >=98% (HPLC)
• Mutant-selective EGFR Inhibitor PF-06459988
• AKOS040742401
• DB14768
• NSC-810341
• 2-Propen-1-one, 1-((3R,4R)-3-(((5-chloro-2-((1-methyl-1H-pyrazol-4-yl)amino)-7H-pyrrolo(2,3-d)pyrimidin-4-yl)oxy)methyl)-4-methoxy-1-pyrrolidinyl)-
• MS-27695
• 1-((3R,4R)-3-(((5-Chloro-2-((1-methyl-1H-pyrazol-4-yl)amino)-7H-pyrrolo(2,3-d)pyrimidin-4-yl)oxy)methyl)-4-methoxy-1-pyrrolidinyl)-2-propen-1-one
• 1428774-45-1
• 1-[(3R,4R)-3-[({5-chloro-2-[(1-methyl-1H-pyrazol-4-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl}oxy)methyl]-4-methoxypyrrolidin-1-yl]prop-2-en-1-one
• NSC810341
• G14590
• CHEMBL3786098
• SCHEMBL14800837
• CS-0017709
• UNII-5IE92SK9EB
• 5IE92SK9EB
• 1-(3-(((5-chloro-2-((1-methyl-1H-pyrazol-4-yl)amino)-7H-pyrrolo(2,3-d)pyrimidin-4-yl)oxy)methyl)-4-methoxypyrrolidin-1-yl)prop-2-en-1-one
• MFCD28987462
• 1-[(3R,4R)-3-[({5-CHLORO-2-[(1-METHYLPYRAZOL-4-YL)AMINO]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}OXY)METHYL]-4-METHOXYPYRROLIDIN-1-YL]PROP-2-EN-1-ONE
• HY-19985
• EX-A2705
• 1-[(3R,4R)-3-[[5-chloro-2-[(1-methylpyrazol-4-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl]oxymethyl]-4-methoxypyrrolidin-1-yl]prop-2-en-1-one

• MDL： MFCD28987462
• Inchi： 1S/C19H22ClN7O3/c1-4-15(28)27-7-11(14(9-27)29-3)10-30-18-16-13(20)6-21-17(16)24-19(25-18)23-12-5-22-26(2)8-12/h4-6,8,11,14H,1,7,9-10H2,2-3H3,(H2,21,23,24,25)/t11-,14+/m1/s1
• InChI Key： ODMXWZROLKITMS-RISCZKNCSA-N
• SMILES： C(N1C[C@H](OC)[C@@H](COC2N=C(NC3=CN(C)N=C3)N=C3NC=C(Cl)C3=2)C1)(=O)C=C

Computed Properties

• Exact Mass: 431.1472653g/mol
• Monoisotopic Mass: 431.1472653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

PF-06459988 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on PF-06459988

Comprehensive Overview of Compound CAS No. 1428774-45-1 and Product PF-06459988 in Modern Pharmaceutical Research

Compound with the CAS number 1428774-45-1 represents a significant advancement in the field of pharmaceutical chemistry, showcasing unique molecular properties that have garnered considerable attention from researchers worldwide. This compound, often referred to by its product name PF-06459988, has been extensively studied for its potential applications in drug development, particularly in addressing complex diseases through innovative therapeutic mechanisms.

The molecular structure of 1428774-45-1 exhibits a high degree of specificity, which makes it an attractive candidate for targeted therapies. Recent studies have highlighted its role in modulating cellular pathways associated with inflammation and immune response, making it a promising candidate for treating autoimmune disorders and chronic inflammatory conditions. The compound's ability to interact selectively with biological targets has been a focal point of research, as it offers the potential to minimize side effects while maximizing therapeutic efficacy.

In the realm of drug discovery, PF-06459988 has been utilized in preclinical trials to evaluate its efficacy against various pathological conditions. Preliminary findings suggest that this compound demonstrates remarkable potential in inhibiting key enzymes involved in disease progression. For instance, studies have shown that it can effectively block the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

The pharmacokinetic profile of 1428774-45-1 has also been a subject of intense investigation. Researchers have observed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its clinical applicability. These characteristics ensure that the drug remains stable within the body long enough to exert its therapeutic effects while being efficiently eliminated to prevent accumulation and toxicity.

One of the most compelling aspects of PF-06459988 is its mechanism of action, which involves intricate interactions at the molecular level. The compound has been found to exert its effects by binding to specific receptors on cell surfaces, thereby triggering downstream signaling pathways that regulate cellular function. This targeted approach has been particularly effective in treating conditions where overactive signaling pathways contribute to disease pathology.

Recent advancements in computational chemistry have further enhanced the understanding of 1428774-45-1's interactions with biological targets. Molecular docking studies have revealed that the compound forms stable complexes with key proteins involved in disease processes, suggesting strong binding affinities that could translate into prolonged therapeutic effects. These computational insights have guided experimental designs, leading to more efficient synthesis and optimization strategies.

The development of PF-06459988 as a therapeutic agent has also benefited from the integration of artificial intelligence (AI) and machine learning (ML) techniques. These technologies have enabled researchers to analyze vast datasets rapidly, identifying potential lead compounds and predicting their biological activities with high accuracy. The use of AI-driven platforms has streamlined the drug discovery process, reducing the time and cost associated with traditional methods.

In clinical settings, 1428774-45-1 has been tested in multiple phases of trials to assess its safety and efficacy across different patient populations. Early-phase studies have reported encouraging results, demonstrating that the compound can significantly reduce symptoms associated with target diseases without causing notable adverse effects. These findings have paved the way for larger-scale clinical trials aimed at confirming its therapeutic potential and establishing optimal dosing regimens.

The regulatory landscape for PF-06459988 has also evolved in response to its promising profile. Regulatory agencies worldwide have shown interest in fast-tracking approvals for compounds with demonstrated clinical benefits and novel mechanisms of action. This favorable regulatory environment has incentivized pharmaceutical companies to invest further into research and development efforts focused on optimizing formulations and delivery systems for 1428774-45-1.

Future directions for research on 1428774-45-1 include exploring its potential in combination therapies, where it could be paired with other drugs to enhance therapeutic outcomes or reduce resistance development. Additionally, studies are underway to investigate its long-term effects and potential applications in preventive medicine. The compound's versatility suggests that it may find utility not only as a treatment but also as a prophylactic agent against various diseases.

The impact of PF-06459988 extends beyond academic research, as it represents a paradigm shift in how pharmaceutical interventions are approached. By leveraging cutting-edge technologies and innovative methodologies, researchers have unlocked new possibilities for treating complex diseases that were previously considered challenging. The continued study of this compound is likely to yield further breakthroughs that will reshape modern medicine.